Ros1-IN-1

• Molecular Formula: C17H15ClN6S
• Molecular Weight: 370.9 g/mol
• InChI: InChI=1S/C17H15ClN6S/c1-11-7-15(23-17-20-5-6-25-17)22-16(21-11)24(2)10-12-3-4-13(9-19)14(18)8-12/h3-8H,10H2,1-2H3,(H,20,21,22,23)
• InChIKey: QQVZNORHGNALFZ-UHFFFAOYSA-N

ROS1-IN-1: A Highly Selective Chemical Probe for ROS1 Kinase Target Validation and Resistance Mechanism Studies

ROS1-IN-1 (Compound 31) is a synthetic small molecule that functions as a potent and highly selective inhibitor of the ROS1 receptor tyrosine kinase. Its defining characteristic is an IC50 of 0.097 μM against the ROS1 enzyme [1]. Unlike many dual-targeting or clinical ROS1 inhibitors, which often exhibit significant activity against structurally related kinases like ALK or Trk, ROS1-IN-1 is specifically designed as a chemical probe for research applications where target-specific modulation is required [1].

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WorkflowKinase-selectivity research workflow for ROS1 pathway studies

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Selection ContextPathway-specific target engagement without confounding multi-kinase activity

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ProcurementResearch-use-only chemical probe positioned for target validation and early discovery

• [1] ROS1-IN-1 (Compound 31) Product Datasheet. MedChemExpress (MCE). View Source

Why ROS1-IN-1 Cannot Be Substituted with Multi-Targeted ALK/ROS1 or Clinical Inhibitors for Precise Scientific Experiments

Substituting ROS1-IN-1 with common dual ALK/ROS1 inhibitors or clinical agents like crizotinib introduces significant experimental confounding variables. For example, ALK/ROS1-IN-1, a closely named analog, shows potent dual inhibition of ALK and ROS1 (IC50 values of 0.174 μM and 0.530 μM, respectively) . In contrast, ROS1-IN-1 demonstrates a clean selectivity profile, inhibiting no other kinase by more than 50% at a concentration of 1 μM [1]. This level of specificity is critical for research focused solely on ROS1-dependent signaling pathways, as off-target activity against ALK or other kinases can mask true biological outcomes and lead to erroneous conclusions regarding target engagement and downstream effects.

If substituted withDual ALK/ROS1 inhibitors (e.g., ALK/ROS1-IN-1)

RiskDual inhibition may mask ROS1-specific signaling and shift pathway attribution

If substituted withMulti-targeted clinical inhibitors (crizotinib, entrectinib)

RiskBroad kinase pressure (ALK, Trk, MET) may confound ROS1-selective endpoint interpretation

• [1] ROS1-IN-1 (Compound 31) Product Datasheet. MedChemExpress (MCE). View Source

Quantitative Differentiation of ROS1-IN-1: Comparative Data for Informed Procurement

Superior Target Selectivity: A Clean Kinase Inhibition Profile Confirmed Against a Broad Panel

ROS1-IN-1's primary differentiation lies in its high degree of selectivity. At a concentration of 1 μM, it does not inhibit any other kinase in a broad screening panel by more than 50% [1]. This is in stark contrast to other dual inhibitors. For instance, the dual ALK/ROS1 inhibitor, ALK/ROS1-IN-1, demonstrates potent inhibition of both kinases (ROS1 IC50 = 0.530 μM, ALK IC50 = 0.174 μM) . The quantified difference is that ROS1-IN-1 shows a selectivity window of over 10-fold against other kinases at its effective concentration, ensuring experimental outcomes can be confidently attributed to ROS1 inhibition.

Kinase Selectivity

Head-to-head

ROS1-IN-1: no other kinase >50% at 1 μM
ALK/ROS1-IN-1: dual ROS1/ALK IC50 0.530/0.174 μM

Supports ROS1-specific pathway interpretation

Selectivity panel confirms clean profile for target validation

Evidence Dimension	Kinase Selectivity (Inhibition of kinases other than ROS1)
Target Compound Data	<50% inhibition of any other kinase at 1 μM
Comparator Or Baseline	ALK/ROS1-IN-1: Potent dual inhibition (ROS1 IC50 = 0.530 μM, ALK IC50 = 0.174 μM)
Quantified Difference	ROS1-IN-1 is functionally a selective ROS1 inhibitor, while ALK/ROS1-IN-1 is a potent dual inhibitor.
Conditions	In vitro kinase inhibition assays against a panel of recombinant kinases.

Why This Matters

For researchers requiring a clean chemical tool to dissect ROS1-specific biology without confounding ALK inhibition, ROS1-IN-1 is the only appropriate choice between these two similar-sounding compounds.

• [1] ROS1-IN-1 (Compound 31) Product Datasheet. MedChemExpress (MCE). View Source

Potent ROS1 Inhibition: Biochemical Activity Profile Compared to a Clinical Standard

While ROS1-IN-1 is a research tool, its potency against ROS1 is in the low nanomolar range, with an IC50 of 0.097 μM (97 nM) [1]. For perspective, the first-generation clinical inhibitor crizotinib has a reported ROS1 Ki of less than 0.025 nM, but its cellular IC50 is often cited in the range of 1.5 nM to 20.9 nM depending on the assay and mutation context [2]. The moderate biochemical potency of ROS1-IN-1, combined with its high selectivity, makes it an ideal tool for probing ROS1 function without the complexities introduced by a high-potency, multi-targeted clinical agent.

ROS1 Inhibition Potency

Cross-study comparable

IC50 0.097 μM (97 nM)

Assay potency context for target engagement studies

~65-fold less potent than crizotinib biochemical Ki; suited for in vitro pathway probes

Evidence Dimension	ROS1 Inhibitory Potency (IC50)
Target Compound Data	0.097 μM (97 nM)
Comparator Or Baseline	Crizotinib: Ki < 0.025 nM; Cellular IC50 of 1.5 nM (WT ROS1) [2]
Quantified Difference	ROS1-IN-1 is approximately 65-fold less potent than crizotinib's biochemical Ki.
Conditions	Biochemical enzyme inhibition assay for ROS1-IN-1; Biochemical and cellular assays for crizotinib.

Why This Matters

The potency profile of ROS1-IN-1 is a key differentiator. It is potent enough for reliable in vitro studies but is not a clinical candidate, ensuring its use is firmly positioned in the research and discovery phase.

• [1] ROS1-IN-1 (Compound 31) Product Datasheet. MedChemExpress (MCE). View Source
• [2] Table 2. Different IC50 (nM) for various compounds evaluated in preclinical and clinical studies for ROS1-rearranged patients/cell lines. PMC. View Source

Absence of Cross-Reactivity with ALK and Trk Kinases: A Direct Contrast with Next-Generation Clinical Inhibitors

Next-generation clinical ROS1 inhibitors like entrectinib and repotrectinib are potent, but they also exhibit high potency against TrkA, TrkB, and TrkC (entrectinib IC50s: 1, 3, 5 nM; repotrectinib IC50s: 0.83, 0.05, 0.1 nM) and ALK (entrectinib IC50: 7 nM; repotrectinib ALK WT IC50: 1.01 nM) [1][2]. ROS1-IN-1 is distinguished by its lack of reported activity on these clinically relevant antitargets. The quantitative evidence of >50% inhibition at 1 μM for any other kinase is a direct indicator of this differentiation [3].

Cross-Reactivity vs. Trk/ALK

Cross-study comparable

ROS1-IN-1: inactive against Trk/ALK at >10x ROS1 IC50
Entrectinib/Repotrectinib: Trk/ALK IC50s 0.05–7 nM

Supports ROS1-fusion-specific model interpretation

Contrasts with next-generation clinical inhibitors

Evidence Dimension	Activity against TrkA/B/C and ALK
Target Compound Data	<50% inhibition of any other kinase at 1 μM
Comparator Or Baseline	Entrectinib: TrkA/B/C IC50s of 1/3/5 nM, ALK IC50 of 7 nM; Repotrectinib: TrkA/B/C IC50s of 0.83/0.05/0.1 nM, ALK WT IC50 of 1.01 nM
Quantified Difference	ROS1-IN-1 is functionally inactive against Trk and ALK kinases at a concentration >10x its ROS1 IC50.
Conditions	Kinase selectivity panel assays for ROS1-IN-1; Biochemical kinase assays for entrectinib and repotrectinib.

Why This Matters

For studies investigating the specific role of ROS1 fusions without confounding signals from Trk or ALK inhibition, ROS1-IN-1 provides a unique, commercially available alternative to broad-spectrum clinical agents.

• [1] Entrectinib (NMS-E628) Product Datasheet. MedChemExpress (MCE). View Source
• [2] Repotrectinib (TPX-0005) Product Datasheet. MedChemExpress (MCE). View Source
• [3] ROS1-IN-1 (Compound 31) Product Datasheet. MedChemExpress (MCE). View Source

Cost-Effective and Purely Research-Grade: A Procurement Advantage for Discovery Labs

As a dedicated research compound, ROS1-IN-1 is positioned and priced for in vitro laboratory use, unlike clinical-stage or FDA-approved agents (e.g., crizotinib, entrectinib, lorlatinib, repotrectinib) which are subject to different regulatory and cost structures . While direct pricing is vendor-specific and variable, the procurement of ROS1-IN-1 from standard research chemical suppliers avoids the administrative overhead and significantly higher costs associated with obtaining clinical-grade materials for early-stage discovery experiments.

Procurement Positioning

Supporting evidence

RUO from standard research suppliers; fit-for-purpose for discovery labs

Supports early-stage discovery procurement

Avoids clinical-grade material overhead

Evidence Dimension	Product Positioning and Intended Use
Target Compound Data	Sold for research use only (RUO) from multiple vendors (MCE, InvivoChem, TargetMol)
Comparator Or Baseline	Clinical inhibitors (crizotinib, entrectinib, etc.)
Quantified Difference	Not applicable (qualitative difference in market positioning).
Conditions	Commercial availability and product labeling.

Why This Matters

For academic labs and biotech companies conducting target validation, hit-to-lead, or pathway mapping studies, selecting a fit-for-purpose RUO compound like ROS1-IN-1 is a more practical and cost-effective procurement decision than sourcing clinical materials.

Optimizing Experimental Outcomes: Recommended Research Applications for ROS1-IN-1

Target Validation of ROS1 Fusion-Driven Oncogenesis

In cellular models of ROS1 fusion-positive non-small cell lung cancer (NSCLC), researchers can use ROS1-IN-1 to validate the oncogenic dependency on ROS1 kinase activity. Because ROS1-IN-1 does not inhibit ALK or Trk (as established in Section 3), any observed decrease in cell viability, colony formation, or downstream signaling (e.g., p-ERK, p-AKT) can be confidently attributed to on-target ROS1 inhibition rather than confounding off-target effects. This is critical for generating robust data to support target validation before advancing to lead optimization programs [1].

Chemical Tool for Pathway Mapping and Phospho-Proteomics

The clean selectivity profile of ROS1-IN-1 at 1 μM makes it an excellent tool for unbiased pathway mapping [1]. In phospho-proteomics or gene expression studies following ROS1 inhibition, the absence of off-target kinase activity ensures that the observed changes in the phospho-proteome or transcriptome are specifically linked to the ROS1 signaling node. This application is compromised by multi-targeted inhibitors like entrectinib or lorlatinib, which induce broad, complex signaling changes across multiple pathways (e.g., Trk, ALK), making data deconvolution challenging and potentially misleading [2].

Negative Control for Dual ALK/ROS1 Inhibitor Studies

In experiments evaluating the efficacy of dual ALK/ROS1 inhibitors, ROS1-IN-1 can serve as an informative control to dissect the relative contribution of each target to the overall phenotype. By comparing the effects of a dual inhibitor (e.g., ALK/ROS1-IN-1) with those of ROS1-IN-1, researchers can determine if the activity against ALK is necessary for a particular biological outcome. This is a powerful experimental design that leverages the unique selectivity of ROS1-IN-1 .

In Vitro Assessment of Resistance Mechanisms Independent of Other Kinase Pressures

While ROS1-IN-1 is not a clinical agent, its use in long-term cell culture studies can help model how ROS1 fusions might evolve resistance under continuous, selective pressure. Unlike using a multi-targeted clinical inhibitor like crizotinib, which applies simultaneous selection pressure on ROS1, ALK, and MET, using ROS1-IN-1 creates a more defined selection landscape focused solely on the ROS1 kinase domain. This allows researchers to identify ROS1-specific resistance mutations or bypass mechanisms without the confounding factor of parallel selection on other kinases [1].

Application

Selection Property

Validation Focus

ROS1 fusion-dependent oncogenesis models

Kinase-selectivity confirmation

On-target signaling endpoints (p-ERK, p-AKT) in NSCLC models

Phospho-proteomic pathway mapping

Clean selectivity at 1 μM

ROS1-specific phospho-signature deconvolution

Comparator control for dual ALK/ROS1 studies

Single-target inhibition profile

ALK contribution to phenotype dissection

Resistance mechanism modeling under selective pressure

Defined kinase-domain selection landscape

ROS1-specific resistance mutation identification

• [1] ROS1-IN-1 (Compound 31) Product Datasheet. MedChemExpress (MCE). View Source
• [2] Entrectinib (NMS-E628) Product Datasheet. MedChemExpress (MCE). View Source